Cas no 1361599-95-2 (Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine
• CAS No: 1361599-95-2
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4793904
• Update Time: 2025-05-19

Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)8-3-5-11(15(19,20)21)10(7-8)9-4-6-12(16)14(18)13(9)17/h3,5-7,9H,4H2,1-2H3
• InChI Key： CSCYSVAILHOITN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CCC1C1C=C(C=CC=1C(F)(F)F)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine

Professional Introduction to Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine (CAS No. 1361599-95-2)

Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361599-95-2, represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular architecture, characterized by a trifluoromethyl-substituted phenyl ring linked to a trichlorocyclohexadienyl moiety, positions it as a candidate for further exploration in drug discovery and molecular recognition.

The presence of multiple halogen atoms, specifically chlorine and fluorine, in the molecule underscores its potential utility in medicinal chemistry. Halogenated aromatic compounds are well-documented for their enhanced binding affinity and metabolic stability, which are critical factors in the design of novel therapeutic agents. The specific arrangement of these halogens in Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine suggests that it may exhibit unique interactions with biological targets, making it a promising scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing new molecules with tailored electronic properties. The trifluoromethyl group, in particular, is renowned for its ability to modulate lipophilicity and metabolic resistance, thereby enhancing the pharmacokinetic profile of drug candidates. The incorporation of this group into the phenyl ring of our compound not only enhances its potential as an pharmacophore but also opens up avenues for exploring its role in various biological pathways.

The trichlorocyclohexadienyl moiety adds another layer of complexity to the molecule. This structural feature is reminiscent of natural products that have shown remarkable biological activity. The cyclohexadiene system can adopt multiple conformations due to its rigidity and the presence of chlorine atoms at strategic positions. This conformational flexibility could be exploited to fine-tune the binding properties of the compound to specific biological targets. Moreover, the chlorine atoms may serve as handles for further functionalization through cross-coupling reactions or other synthetic methodologies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging these tools, scientists have been able to identify promising candidates for experimental validation much more efficiently than traditional methods alone. In the context of Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These predictions are based on molecular docking simulations that model the interactions between the compound and potential target proteins.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent innovations in synthetic methodology have made it possible to construct these molecules with greater precision and efficiency. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex organic frameworks are assembled. These reactions allow for the introduction of new functional groups at specific positions within the molecule without compromising its overall integrity.

One particularly intriguing aspect of Dimethyl-[3-(2,3,4-trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-amine is its potential as a building block for more complex derivatives. By modifying specific regions of the molecule through selective functionalization or derivatization strategies, researchers can generate libraries of compounds with diverse biological profiles. This approach is particularly valuable in high-throughput screening (HTS) campaigns where large numbers of compounds are tested against various biological targets simultaneously.

The pharmaceutical industry has long recognized the importance of structure-activity relationships (SAR) in drug development. SAR studies involve systematically altering specific parts of a molecule to understand how these changes affect its biological activity. In the case of our compound, such studies could provide valuable insights into how different substituents influence its binding affinity and selectivity towards specific targets. These insights can then be used to guide further optimization efforts towards achieving higher efficacy and better safety profiles.

Another area where this compound shows promise is in materials science applications beyond traditional pharmaceuticals. The unique electronic properties conferred by halogen substituents make such molecules attractive candidates for use as organic semiconductors or ligands in catalytic systems. Recent research has demonstrated that halogenated aromatic compounds can exhibit excellent charge transport properties when incorporated into organic electronic devices such as light-emitting diodes (OLEDs) or organic field-effect transistors (OFETs).

The environmental impact of halogenated compounds is also an important consideration during their development and application. While these elements offer numerous benefits from a chemical standpoint—such as enhanced reactivity and stability—they can also pose challenges when released into ecosystems due to their persistence and potential bioaccumulation effects. Therefore balance between chemical functionality and environmental responsibility must be carefully managed throughout each stage from design synthesis through disposal processes ensuring sustainable practices within industrial frameworks